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Compound of Interest |

Compound Name: Ethyl 2-(2-cyanophenoxy)acetate
CAS No.: 39786-34-0
Cat. No.: B1586256
- 7

Executive Summary & Chemical Identity

Objective: Safe, compliant segregation and disposal of Ethyl 2-(2-cyanophenoxy)acetate
(CAS: 39786-34-0) to prevent accidental hydrolysis or cyanide release.

Senior Scientist Insight: While this compound is an ester-nitrile intermediate often used in drug

development, it presents a dual-hazard profile. The primary operational risk is not spontaneous
explosion, but incompatible storage leading to the generation of Hydrogen Cyanide (HCN) gas

if acidified, or vigorous combustion if exposed to oxidizers. This guide treats the substance as a
Non-Halogenated Organic Hazardous Waste with specific segregation requirements.

Chemical Profile
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Property Specification Operational Implication
. Ethyl 2-(2- . .
Chemical Name Labeling requirement
cyanophenoxy)acetate
CAS Number 39786-34-0 Verification for waste manifest

Organic content; high calorific

Molecular Formula C11H11:NOs
value
Functional Groups Nitrile (-CN), Ester (-COO-) DO NOT MIX WITH ACIDS
) Solid (typically off-white Requires solid waste stream
Physical State ]
powder) unless dissolved
Characteristic (Potential Not P-Listed, but treat as
RCRA Status
D003/D001) hazardous

Hazard Assessment & Mechanism

To dispose of this chemical safely, you must understand why certain protocols exist.

The Nitrile Risk (The "Acid Rule")

The cyano group attached to the phenoxy ring is relatively stable. However, under strong acidic
conditions (pH < 2) or in the presence of strong nucleophiles, the nitrile can hydrolyze.

¢ Mechanism:

o Risk: While full hydrolysis yields ammonia, partial hydrolysis or interaction with strong
mineral acids can liberate HCN gas in poorly ventilated waste containers.

» Directive:NEVER dispose of this compound in the same container as acidic waste (e.g., TFA,
HCI, Sulfuric Acid).

The Ester Risk (Flammability)

e Mechanism: Esters are organic solvents/solids with significant vapor pressure when heated.

e Risk: Ignitability (Flash point often >100°C for high MW esters, but acts as fuel).
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» Directive: Segregate from strong oxidizers (Peroxides, Nitric Acid) to prevent exothermic
runaway.

Disposal Protocol (Step-by-Step)
Phase 1: Waste Characterization & Segregation

Do not rely on general "Organic Waste" bins. Use the decision logic below.

DOT Code: Waste Segregation Logic

Ethyl 2-(2-cyanophenoxy)acetate

(Waste Generated)

Physical State?

Dissolved in Solvent

Solid (Powder/Crystals)

Double Bag

Container A:
Solid Hazardous Waste Solvent Type?
(Tag: Toxic, Irritant)

Contains >1% Halogens

Halogenated Mix
(DCM, Chloroform)

Non-Halogenated Mix
(Methanol, Ethyl Acetate)

Container C:
Non-Halogenated Organic Waste
(Tag: Flammable, Toxic)

Container B:
Halogenated Organic Waste
(Tag: Toxic)

Click to download full resolution via product page
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Caption: Decision tree for segregating Ethyl 2-(2-cyanophenoxy)acetate based on physical
state and solvent matrix.

Phase 2: Containerization

e Select Container:

o Solids: Use a wide-mouth HDPE (High-Density Polyethylene) jar or a double-lined fiber
drum. Glass is acceptable but poses a breakage risk.

o Liquids: Use an HDPE jerrican or amber glass solvent bottle (4L typical).

o Headspace: Leave at least 10% headspace to allow for thermal expansion.
e Labeling (Critical):

o Adhere a hazardous waste tag immediately upon the first drop of waste.

o Constituents: List "Ethyl 2-(2-cyanophenoxy)acetate" explicitly. Do not use abbreviations
like "ECPA".

o Hazard Checkboxes: Check "Toxic" and "Irritant". If dissolved in flammable solvent, check
"Ignitable”.

o Special Note: Write "NITRILE COMPOUND - NO ACIDS" in the comments section of the
tag.

Phase 3: Storage & Pickup

e Secondary Containment: Place the waste container in a secondary tray (polypropylene)
capable of holding 110% of the volume.

e Location: Store in a Satellite Accumulation Area (SAA) near the point of generation.

o Timeline: Move to the Central Accumulation Area (CAA) within 3 days of filling the container
(per standard RCRA 40 CFR 262 regulations).

Emergency Contingencies
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Spills (Solid/Powder)

o PPE: Wear nitrile gloves, lab coat, and safety goggles. If powder is fine/dusty, use an N95 or
P100 respirator to prevent inhalation.

o Containment: Do not dry sweep (creates dust). Cover with a wet paper towel or use a HEPA
vacuum dedicated to chemical cleanup.

o Decontamination: Wipe the area with a mild detergent solution. Avoid bleach (hypochlorite
can react with organics) or strong acids.

Accidental Exposure[2]

o Skin Contact: Wash with soap and water for 15 minutes. The lipophilic ester nature means it
may penetrate skin; do not use solvent to wash skin.

e Eye Contact: Flush for 15 minutes.

 Ingestion/Inhalation: Seek immediate medical attention.[1][2][3] Provide the SDS to the
physician.[3]

Regulatory & Compliance Context (RCRA)

While Ethyl 2-(2-cyanophenoxy)acetate is not explicitly listed on the EPA "P-List" (Acutely
Hazardous) or "U-List" (Toxic), it must be characterized by the generator.

e \Waste Code Determination:

o D001 (Ignitable): Applicable if the waste is a liquid formulation with a flash point <60°C
(140°F).

o D003 (Reactive): Generally not applicable for this stable nitrile unless mixed with agents
that generate toxic gases. However, conservative disposal via incineration negates this
risk.

o Destruction Method: The ultimate disposal method by the waste vendor (e.g., Veolia, Clean
Harbors) will be Fuel Blending/Incineration. High-temperature incineration ensures the
complete destruction of the nitrile bond (

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11498~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2001:16:52~~Ethyl%20cyanoacetate~~
https://www.chemicalbook.com/msds/ethyl-2-2-cyanoanilino-acetate.pdf
https://www.fishersci.com/store/msds?partNumber=AA4379204&productDescription=ETHYL+2-CYANOACETOACETATE+2G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA4379204&productDescription=ETHYL+2-CYANOACETOACETATE+2G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1586256?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1586256?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

) into

and

References

+ National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011).
Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards,
Updated Version. National Academies Press. [Link]

+ U.S. Environmental Protection Agency (EPA). (2024). Resource Conservation and Recovery
Act (RCRA) Orientation Manual. EPA.gov. [Link]

e PubChem. (2024). Compound Summary: Ethyl (2-cyanophenoxy)acetate.[4] National Library
of Medicine. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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